Cas no 54812-31-6 (Benzoic acid,5-[(dimethoxyphosphinothioyl)oxy]-2-nitro-)

• Product Name: Benzoic acid,5-[(dimethoxyphosphinothioyl)oxy]-2-nitro-
• CAS No: 54812-31-6
• MF: C₉H₁₀NO₇PS
• MW: 307.216962337494
• CID: 371724
• PubChem ID: 41194
• Update Time: 2025-04-19

Benzoic acid,5-[(dimethoxyphosphinothioyl)oxy]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-[(dimethoxyphosphinothioyl)oxy]-2-nitro-
• 5-dimethoxyphosphinothioyloxy-2-nitrobenzoic acid
• carboxyfenitrothion
• DTXSID50203307
• Carboxysumithion
• 5-((Dimethoxyphosphinothioyl)oxy)-2-nitrobenzoic acid
• 54812-31-6
• 3-Carboxyfenitrothion
• BENZOIC ACID, 5-((DIMETHOXYPHOSPHINOTHIOYL)OXY)-2-NITRO-
• Carbomethoxyfenitrothion
• BRN 2164235
• Benzoic acid, 5-[(dimethoxyphosphinothioyl)oxy]-2-nitro-
• Phosphorothioic acid, O-(3-carboxy-4-nitrophenyl) O,O-dimethyl ester
• NS00002127

• Inchi： 1S/C9H10NO7PS/c1-15-18(19,16-2)17-6-3-4-8(10(13)14)7(5-6)9(11)12/h3-5H,1-2H3,(H,11,12)
• InChI Key： VQQKSYZYVZFNSY-UHFFFAOYSA-N
• SMILES： S=P(OC)(OC)OC1C=CC(=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 306.9916
• Monoisotopic Mass: 306.991559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 143

Experimental Properties

• Density: 1.543
• Boiling Point: 437.1°C at 760 mmHg
• Flash Point: 218.1°C
• Refractive Index: 1.606
• PSA: 108.13
• LogP: 3.36290